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Compound of Interest

Dimethyl (2-
Compound Name:
Oxononyl)phosphonate-d15

Cat. No.: B565110

In-Depth Technical Guide: Dimethyl (2-
Oxononyl)phosphonate-d15

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and
methodologies relevant to Dimethyl (2-Oxononyl)phosphonate-d15. Given the absence of a
publicly available, specific Certificate of Analysis for this deuterated compound, this document
compiles representative data based on information for the non-deuterated analogue and
general analytical practices for organophosphorus compounds.

Compound Identification and Specifications

Dimethyl (2-Oxononyl)phosphonate-d15 is a deuterated stable isotope-labeled internal
standard used in analytical chemistry, particularly in mass spectrometry-based quantification of
the unlabeled parent compound.

Table 1: Chemical and Physical Properties
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Property

Value

Source

Compound Name

Dimethyl (2-oxononyl-
3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

[1]

d15)phosphonate
CAS Number 1215800-33-1 [1]
Unlabeled CAS Number 37497-25-9 [1]
Molecular Formula C11HsD1504P [1]
Molecular Weight 265.23 g/mol [1]
Appearance Yellow OIl [2]
Purity (typical) >95% [3]

Isotopic Enrichment

Not specified, typically 298%

for deuterated standards

Storage

Room temperature, sealed well

[4]

Table 2: Representative Analytical Data
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Analytical Test

Specification

Method

Identity (*H NMR)

Conforms to structure

Nuclear Magnetic Resonance

Spectroscopy

Identity (3P NMR)

Conforms to structure

Nuclear Magnetic Resonance

Spectroscopy
Identity (Mass Spec) Conforms to structure Mass Spectrometry (MS)
) High-Performance Liquid
Purity (HPLC) >95%
Chromatography
Purity (GC) >97% Gas Chromatography

Residual Solvents

To be determined

Gas Chromatography-Mass
Spectrometry (GC-MS)

Water Content

To be determined

Karl Fischer Titration

Experimental Protocols

The following sections detail generalized experimental methodologies for the analysis of

Dimethyl (2-Oxononyl)phosphonate-d15. These protocols are based on standard practices

for the analysis of organophosphorus compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for structural elucidation and purity assessment.

2.1.1. *H and 3P NMR Analysis

e Sample Preparation: Dissolve 10-20 mg of the compound in approximately 0.6-0.7 mL of a
suitable deuterated solvent (e.g., CDCI3).

¢ Instrumentation: A 400 MHz or higher field NMR spectrometer.
e 'H NMR Parameters:

o Pulse Program: Standard single-pulse experiment.
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o Spectral Width: Appropriate range to cover all proton signals (e.g., 0-10 ppm).
o Acquisition Time: ~4 seconds.

o Relaxation Delay: 2 seconds.

e 3P NMR Parameters:
o Pulse Program: Standard single-pulse experiment with proton decoupling.
o Spectral Width: A range appropriate for phosphonates (e.g., -30 to 30 ppm).

o Data Analysis: The *H NMR spectrum is expected to show signals corresponding to the
methoxy protons and the methylene protons of the phosphonate moiety. The absence of
significant signals in the region of the non-deuterated nonyl chain confirms high isotopic
enrichment. The 3P NMR will show a characteristic singlet for the phosphonate group.

Mass Spectrometry (MS)

MS is used for identity confirmation and to determine the isotopic enrichment.

 Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a
suitable ionization source (e.g., Electrospray lonization - ESI).

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,
acetonitrile/water).

o MS Parameters (ESI+):
o lonization Mode: Positive.
o Scan Range: m/z 100-500.
o Capillary Voltage: ~3.5 kV.
o Source Temperature: ~150 °C.

o Data Analysis: The mass spectrum should show the molecular ion peak corresponding to the
deuterated compound. The isotopic distribution can be analyzed to confirm the level of
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deuterium incorporation.

Chromatographic Analysis

Chromatography is essential for purity determination.
2.3.1. Gas Chromatography (GC)

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) or a
more specific detector like a Flame Photometric Detector (FPD) or Nitrogen-Phosphorus
Detector (NPD).[5]

e Column: A capillary column suitable for organophosphorus compounds (e.g., a low-polarity
phase like 5% diphenyl/95% dimethyl polysiloxane).

e Oven Program:
o Initial Temperature: 60°C (hold for 5 min).
o Ramp: 8°C/min to 300°C (hold for 10 min).
« Injector: Splitless mode at 275°C.
o Carrier Gas: Helium at a constant flow of 1.5 mL/min.
o Data Analysis: Purity is determined by the relative peak area of the main component.
2.3.2. High-Performance Liquid Chromatography (HPLC)
e Instrumentation: An HPLC system with a UV detector or a Mass Spectrometer (MS).
e Column: A reverse-phase C18 column.

» Mobile Phase: A gradient of water and acetonitrile, potentially with an ion-pairing reagent to
improve peak shape for the polar phosphonate.

o Flow Rate: 1.0 mL/min.

o Detection: UV detection at a suitable wavelength (if applicable) or MS.
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o Data Analysis: Purity is assessed by the area percentage of the principal peak.

Visualizations
Analytical Workflow

The following diagram illustrates a typical workflow for the quality control analysis of Dimethyl
(2-Oxononyl)phosphonate-d15.
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Caption: Quality Control Workflow for Dimethyl (2-Oxononyl)phosphonate-d15.

Logical Relationship of Analytical Techniques

This diagram shows the relationship between different analytical techniques and the
information they provide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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